Cas no 141038-09-7 (2,4-Hexanedione, 3-[3-(3-methoxyphenyl)propyl]-)

• Product Name: 2,4-Hexanedione, 3-[3-(3-methoxyphenyl)propyl]-
• CAS No: 141038-09-7
• MF: C₁₆H₂₂O₃
• MW: 262.344085216522
• CID: 1300449
• Update Time: 2024-08-03

2,4-Hexanedione, 3-[3-(3-methoxyphenyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexanedione, 3-[3-(3-methoxyphenyl)propyl]-

• Inchi： 1S/C16H22O3/c1-4-16(18)15(12(2)17)10-6-8-13-7-5-9-14(11-13)19-3/h5,7,9,11,15H,4,6,8,10H2,1-3H3
• InChI Key： ZUKZSWBJNRNJQO-UHFFFAOYSA-N
• SMILES： CC(=O)C(CCCC1=CC=CC(OC)=C1)C(=O)CC

Computed Properties

• Exact Mass: 262.15696

Experimental Properties

• Density: 1.023±0.06 g/cm3(Predicted)
• Boiling Point: 420.6±40.0 °C(Predicted)
• PSA: 43.37
• pka: 10.45±0.59(Predicted)